Cas no 1058199-30-6 (N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide)

• Product Name: N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• CAS No: 1058199-30-6
• MF: C₂₂H₂₀F₃N₃O₃
• MW: 431.407715797424
• CID: 6525614
• PubChem ID: 25882053
• Update Time: 2025-05-19

N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide
• F5149-0039
• N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)-2-(3-(trifluoromethyl)phenoxy)acetamide
• 1058199-30-6
• AKOS024500422
• VU0637371-1

• Inchi： 1S/C22H20F3N3O3/c23-22(24,25)17-8-4-9-18(14-17)31-15-20(29)26-12-5-13-28-21(30)11-10-19(27-28)16-6-2-1-3-7-16/h1-4,6-11,14H,5,12-13,15H2,(H,26,29)
• InChI Key： SLQRLYOMKQODAU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC(NCCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 431.14567599g/mol
• Monoisotopic Mass: 431.14567599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Additional information on N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide

Research Brief on N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide (CAS: 1058199-30-6)

Recent studies on the compound N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide (CAS: 1058199-30-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazinone and trifluoromethylphenoxy acetamide moieties, has garnered attention for its promising pharmacological properties, particularly in the modulation of specific biological targets.

The primary focus of current research has been on elucidating the compound's mechanism of action and its efficacy in preclinical models. Recent findings suggest that 1058199-30-6 exhibits significant activity as a modulator of inflammatory pathways, with potential applications in treating chronic inflammatory diseases. In vitro studies have demonstrated its ability to inhibit key enzymes involved in the production of pro-inflammatory cytokines, thereby reducing inflammation at the molecular level.

Further investigations into the pharmacokinetic profile of 1058199-30-6 have revealed favorable absorption and distribution properties, making it a viable candidate for oral administration. The compound's metabolic stability and low toxicity in animal models underscore its potential for further development. Researchers have also explored its structure-activity relationship (SAR), identifying critical functional groups that contribute to its biological activity and selectivity.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that 1058199-30-6 may inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways. These findings open new avenues for the development of targeted therapies, particularly in cancers with limited treatment options.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]-2-[3-(trifluoromethyl)phenoxy]acetamide (1058199-30-6) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in inflammation and oncology, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. Future studies will be critical in validating its therapeutic potential and advancing it toward clinical trials.